Cas no 91487-38-6 (3-Pyridinecarbonitrile, 1,2-dihydro-2-oxo-4,6-dipropyl-)
91487-38-6 structure
Product Name:3-Pyridinecarbonitrile, 1,2-dihydro-2-oxo-4,6-dipropyl-
CAS No:91487-38-6
MF:C12H16N2O
MW:204.268242835999
CID:748985
PubChem ID:13299007
Update Time:2025-04-19
3-Pyridinecarbonitrile, 1,2-dihydro-2-oxo-4,6-dipropyl- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinecarbonitrile, 1,2-dihydro-2-oxo-4,6-dipropyl-
- 2-oxo-4,6-dipropyl-1H-pyridine-3-carbonitrile
- SCHEMBL8884786
- SOVLHWZVNCWUDD-UHFFFAOYSA-N
- 2-Oxo-4,6-dipropyl-1,2-dihydropyridine-3-carbonitrile
- 3-cyano-4,6-di-n-propyl-2(1H)-pyridinone
- 91487-38-6
- DTXSID50535610
-
- Inchi: 1S/C12H16N2O/c1-3-5-9-7-10(6-4-2)14-12(15)11(9)8-13/h7H,3-6H2,1-2H3,(H,14,15)
- InChI Key: SOVLHWZVNCWUDD-UHFFFAOYSA-N
- SMILES: O=C1C(C#N)=C(C=C(CCC)N1)CCC
Computed Properties
- Exact Mass: 204.126263138g/mol
- Monoisotopic Mass: 204.126263138g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 368
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 52.9Ų
3-Pyridinecarbonitrile, 1,2-dihydro-2-oxo-4,6-dipropyl- Related Literature
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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